3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid

• IUPAC Name: 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• InChI: InChI=1S/C9H9NO3/c11-9(12)6-1-2-8-7(5-6)10-3-4-13-8/h1-2,5,10H,3-4H2,(H,11,12)
• InChI Key: DEDBZPKNGZROQL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)C=C(C=C2)C(=O)O
• Molecular Formula: C9H9NO3
• DSSTOX Substance ID: DTXSID40695257
• Molecular Weight: 179.17 g/mol
• CAS RN: 918789-44-3

Description

3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid is a chemical compound with the molecular formula C10H11NO3. It is a weak acid that can react with bases to form salts.

Synthesis Analysis

The synthesis of 3,4-dihydro-2H-1,4-benzoxazine derivatives has been reported in the literature. One efficient synthesis method involves Lewis acid-catalyzed S N 2-type ring opening of activated aziridines with 2-halophenols followed by Cu (I)-catalyzed intramolecular C-N cyclization in a stepwise fashion. Another method involves a chiral phosphoric acid (CPA) catalyzed transition metal/oxidant free synthesis of chiral 2 H -1,4-benzoxazines through enantioselective desymmetrization of prochiral oxetanes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11NO3/c1-11-4-5-14-9-3-2-7 (10 (12)13)6-8 (9)11/h2-3,6H,4-5H2,1H3, (H,12,13). This indicates the presence of a benzoxazine ring in the molecule.

Chemical Reactions Analysis

The reactions of 3,4-dihydro-2H-1,4-benzoxazine derivatives with 2-methoxyisopentanoyl chloride were found to be more selective (selectivity factor s 31–32) compared to the acylation with other studied propanoyl chlorides. This fact was probably caused by the significant steric hindrance due to the isopropyl substituent in acyl chloride.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 193.16. It is a solid substance.

Scientific Research Applications

Synthesis and Chemical Properties

• 3,4-Dihydro-2H-1,4-Benzoxazine-6-carboxylic acid derivatives have been a focal point for synthesizing various complex chemical structures. For instance, the condensation product from a derivative of this compound was prepared, revealing its potential in complex organic synthesis (Ilaš et al., 2008).
• Innovative synthesis methods for derivatives of 3,4-Dihydro-2H-1,4-Benzoxazine have been explored, using 2-aminophenol as a starting material, which is significant for developing new chemical compounds (詹淑婷, 2012).

Biological and Agronomic Utility

• The benzoxazine class, to which this compound belongs, exhibits a range of biological properties like phytotoxic, antimicrobial, and insecticidal effects. These properties are of high interest in agriculture and related fields (Macias et al., 2006).

Potential in Material Science

• Benzoxazines, including 3,4-Dihydro-2H-1,4-Benzoxazine derivatives, are used beyond monomer preparation for polybenzoxazines. They have been explored for uses in luminescent materials, cation ligands, and as reducing agents for precious metal ions, demonstrating their versatility in material science (Wattanathana et al., 2017).

Environmental Aspects

• Environmentally friendly synthesis methods for derivatives of 3,4-Dihydro-2H-1,4-Benzoxazine have been developed. This emphasizes the potential of these compounds in sustainable chemistry practices (Albanese et al., 2003).

Safety and Hazards

3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid is classified as Acute Tox. 4 Oral according to GHS07. It may cause skin irritation, serious eye irritation, and respiratory irritation. It should be handled with care, avoiding breathing dust, mist, spray, and contact with skin and eyes. It should be stored in a well-ventilated place, away from fire sources and oxidizers.

Q & A

Q1: What is the significance of synthesizing nitro derivatives of 3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid?

A1: The synthesis of 7-nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid and 8-nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid, as described in the research paper [], is significant for several reasons. Introducing nitro groups to the core structure can significantly alter the molecule's physicochemical properties, potentially influencing its reactivity, solubility, and interactions with biological targets. These modifications are crucial for exploring structure-activity relationships (SAR) and understanding how different substituents on the benzoxazine scaffold influence its potential biological activities. This knowledge is valuable in medicinal chemistry for designing and developing new drug candidates or optimizing existing ones.

Q2: How was the structure of the synthesized nitro derivatives confirmed in the study?

A2: The research employed a combination of spectroscopic techniques and elemental analysis to confirm the structures of the synthesized nitro derivatives []. Infrared (IR) spectroscopy provided information about the functional groups present in the molecules. Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy offered insights into the arrangement of hydrogen atoms within the molecules. Liquid Chromatography-Mass Spectrometry (LC/MS) analysis was utilized to determine the molecular weight and purity of the synthesized compounds. Finally, elemental analysis verified the percentage composition of carbon, hydrogen, nitrogen, and oxygen in the compounds, further confirming their structures.